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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525

An In-depth Technical Guide to IR-797 Chloride

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

IR-797 chloride is a near-infrared (NIR) cyanine dye recognized for its applications in
biomedical imaging and photodynamic therapy (PDT). Its chemical structure and fundamental
properties are pivotal to its function in these advanced applications.

Chemical Structure:

The chemical structure of IR-797 chloride is 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-
2H-indol-2-ylidene)-ethylidene]-1-cyclopenten-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium
chloride.[1]

CAS Number: 110992-55-7[2][3]
Molecular Formula: C31H34Cl2N2[2]
Molecular Weight: 505.52 g/mol [1][3]

A summary of the key chemical and physical data for IR-797 chloride is presented in Table 1.
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Property Value Reference(s)
CAS Number 110992-55-7 [2][3]
Molecular Formula Cs1H34Cl2N2 [2]

Molecular Weight 505.52 g/mol [11[3]
Appearance Solid [3]

Melting Point 116.7 - 128.0 °C [1]

Solubility Methanol, DMSO [2]

Storage Store at room temperature [1]

Photophysical Properties

The utility of IR-797 chloride in imaging and photodynamic therapy is dictated by its interaction
with light. Operating within the near-infrared window, it offers significant advantages for
biological applications, including deeper tissue penetration and reduced autofluorescence.

A compilation of its photophysical properties is provided in Table 2.

Parameter Value Solvent/Conditions  Reference(s)

Maximum Absorption

~797 nm Methanol [4]
(Amax)
Maximum Absorption -

~700 nm Not specified [3]
(Amax)

>1x10°M~tcm™t
Molar Extinction (typical for -

o ] ] Not specified [4]

Coefficient (g) heptamethine cyanine

dyes)

. . >818 nm (estimated
Emission Maximum o Chloroform [5]
from similar dyes)

Fluorescence Data not widely
Quantum Yield (®f) available
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Experimental Protocols
Preparation of IR-797 Chloride-Loaded Nanoparticles

IR-797 chloride can be encapsulated in nanoparticles to enhance its delivery to target tissues.
The hydrophobic nature of IR-797 allows for its self-assembly into nanopatrticles, which can be
further stabilized.

Detailed Methodology:

o Self-Assembly: Due to its hydrophobic properties, IR-797 molecules can self-assemble into
nanoparticles in an aqueous solution.[3]

o Surface Modification: The surface of these nanoparticles can be further modified with an
amphiphilic polymer, such as C18PMH-PEG5000, to improve stability and biocompatibility.[3]

o Characterization: The resulting nanoparticles should be characterized for size, morphology,
and drug loading efficiency using techniques like dynamic light scattering (DLS) and
transmission electron microscopy (TEM).

In Vitro Cytotoxicity and Apoptosis Assays

The cytotoxic effects of IR-797 chloride, particularly when used in photodynamic therapy, can
be evaluated through various in vitro assays.

Detailed Methodology:

o Cell Culture: Plate cancer cells (e.g., A549 lung carcinoma) in 12-well plates and allow them
to adhere for 12 hours.

 Incubation: Treat the cells with varying concentrations of the IR-797 chloride formulation
(e.g., ICso, %2 ICs0, and ¥ ICso) for a specified duration, typically 5 hours.

e Irradiation: For photodynamic therapy studies, irradiate the cells with a light source at a
wavelength corresponding to the absorption maximum of IR-797 chloride (e.g., 470 nm or
closer to its actual max absorption).
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» Apoptosis and Necrosis Analysis: Assess cell death mechanisms using techniques like flow
cytometry to measure cell membrane permeabilization (necrosis) and phosphatidylserine
exposure (apoptosis).[6]

Signaling Pathways and Logical Relationships
Proposed Mechanism of Action in Photodynamic
Therapy

Photodynamic therapy with IR-797 chloride involves the generation of reactive oxygen species
(ROS) upon light activation, leading to cell death. The process can be visualized as a workflow.

Cellular Environment

] Energy Transfer Reactive Oxygen
IR-797 Chloride Excitation Light Activation t0 0> Species (Ré%) Induces Apoptosis
Administration (~797 nm) Generation

Click to download full resolution via product page

Caption: Workflow of IR-797 Chloride in Photodynamic Therapy.

Apoptosis Induction Pathway

The cytotoxic effects of IR-797 chloride are believed to be mediated through the induction of
apoptosis. While the specific upstream signaling cascade initiated by IR-797-mediated ROS is
a subject of ongoing research, a general apoptosis pathway involving chloride channels and
tyrosine kinases has been implicated in cancer cell death induced by other agents.
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Caption: Proposed Apoptosis Pathway involving Chloride Channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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